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Compound of Interest

Verapamil EP Impurity C
Compound Name:
hydrochloride

Cat. No.: B3179425

CAS Number: 51012-67-0

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verapamil EP Impurity C, chemically known as 2-(3,4-Dimethoxyphenyl)-N,N-
dimethylethanamine hydrochloride, is a recognized impurity in the synthesis of Verapamil, a
widely used calcium channel blocker.[1] The monitoring and control of such impurities are
critical aspects of pharmaceutical quality control to ensure the safety and efficacy of the final
drug product. This technical guide provides a comprehensive overview of Verapamil EP
Impurity C hydrochloride, including its physicochemical properties, proposed synthesis,
analytical methodologies for its identification and quantification, and its potential biological
relevance.

Physicochemical Properties

Verapamil EP Impurity C hydrochloride is the hydrochloride salt of the tertiary amine 2-(3,4-
dimethoxyphenyl)-N,N-dimethylethanamine. Its fundamental properties are summarized in the
table below.
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Property Value Reference

2-(3,4-Dimethoxyphenyl)-N,N-
Chemical Name dimethylethanamine [2]

hydrochloride

NSC-609249 hydrochloride,

Synonyms Verapamil Hydrochloride [2][3]
Impurity C

CAS Number 51012-67-0 [3]

Molecular Formula C12H20CINO2 [2][3]

Molecular Weight 245.75 g/mol [3]

Appearance White to off-white solid (typical)

N Soluble in water, methanol,

Solubility [4]

and ethanol.

Synthesis and Formation

Verapamil EP Impurity C is primarily considered a process-related impurity in the synthesis of
Verapamil. A plausible synthetic route to obtain Verapamil EP Impurity C hydrochloride is
outlined below. The process would involve the reductive amination of a suitable precursor.

A potential synthetic pathway could start from 3,4-dimethoxyphenylacetonitrile, which is a
known intermediate in Verapamil synthesis.
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Proposed Synthesis of Verapamil EP Impurity C HCI

Step 1: Reduction Step 2: Reductive Amination Step 3: Salt Formation
3, ‘ 2:(3,4-D; ‘ Formaldehyde Verapamil Impurity C free base HCI in a suitable solvent (e.g., isopropanol)

imethoxyphenyl)ethanamine 2-(3,4-Dimethoxypheny)-N,N-dimethylethanamine (Verapamil Impurity C free base) ‘ Verapamil EP Impurity C hydrochloride
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Analytical Workflow for Verapamil Impurity C

Sample Preparation Reference Standard Preparation
(Verapamil Drug Substance) (Impurity C)
HPLC/UPLC Analysis

!

Data Acquisition
(Chromatogram)

!

Peak Identification
(Retention Time Matching)

!

Quantification
(Peak Area Comparison)

!

Result Reporting
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Verapamil's Mechanism of Action

Verapamil

L-type Calcium Channel
(in cardiac and smooth muscle cells)

ediates

Leads to

Decreased Intracellular Calcium

Vasodilation &
Reduced Cardiac Contractility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Verapamil EP Impurity H | 190850-49-8 | SynZeal [synzeal.com]

2. 2-(3,4-dimethoxyphenyl)-N,N-dimethylethanamine hydrochloride | C12H20CINO2 | CID
355505 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemscene.com [chemscene.com]

4. Verapamil | C27H38N204 | CID 2520 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-depth Technical Guide: Verapamil EP Impurity C
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179425#verapamil-ep-impurity-c-hydrochloride-cas-
number-51012-67-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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